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The responsible disposal of laboratory reagents is a critical component of ensuring a safe and

compliant research environment. While "NR160" does not correspond to a universally

recognized chemical identifier, it is likely an internal designation for a specific substance. To

ensure proper disposal, it is imperative to refer to the manufacturer's Safety Data Sheet (SDS)

for the specific product you are using. This document contains essential information regarding

the material's properties, hazards, and safe handling and disposal procedures.

Locating and Interpreting Disposal Information
The primary source for disposal information is the Safety Data Sheet (SDS) provided by the

chemical manufacturer. Key sections to consult are:

Section 7: Handling and Storage: This section provides guidance on safe handling practices,

which can inform disposal procedures.

Section 8: Exposure Controls/Personal Protection: This outlines the necessary personal

protective equipment (PPE) to be worn when handling the substance, including during

disposal.

Section 13: Disposal Considerations: This section provides specific instructions for the

disposal of the chemical, including whether it can be neutralized, treated in-house, or must

be disposed of as hazardous waste.
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Section 14: Transport Information: This provides classification information for shipping and

transport, which is relevant if the waste is to be sent to a specialized disposal facility.

Section 15: Regulatory Information: This details the specific regulations that apply to the

substance.

General Laboratory Chemical Disposal Workflow
The following diagram illustrates a general workflow for determining the appropriate disposal

route for a laboratory chemical. This process should always be conducted in consultation with

your institution's Environmental Health and Safety (EHS) department.
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Step 1: Information Gathering

Step 2: Hazard Assessment

Step 3: Disposal Pathway Determination

Step 4: Execution

Identify the chemical
(e.g., 'NR160')

Locate the Safety Data Sheet (SDS)

Review SDS Sections 2 & 11:
Hazards Identification & Toxicological Information

Is the substance
hazardous?

Review SDS Section 13:
Disposal Considerations

Follow institutional protocols for
non-hazardous waste disposal

No

Specific disposal
instructions provided?

Consult Institutional EHS for guidance

No

Follow institutional protocols for
hazardous waste disposal

Yes (Hazardous)

Wear appropriate PPE
(SDS Section 8)

Package and label waste
according to EHS guidelines

Arrange for waste pickup

Click to download full resolution via product page

A generalized workflow for the proper disposal of laboratory chemicals.
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Data Summary for Disposal Procedures
Once you have obtained the SDS for your specific reagent, you can use the following table to

summarize the critical information for quick reference. This table should be filled out for each

specific chemical you are working with.

Parameter Information from SDS Institutional Protocol

Chemical Name/Identifier
e.g., NR160 (from product

label)

Primary Hazards
e.g., Flammable, Corrosive,

Toxic (SDS Section 2)

Personal Protective Equipment

(PPE)

e.g., Nitrile gloves, safety

goggles, lab coat (SDS

Section 8)

In-Lab

Neutralization/Treatment

e.g., Neutralize with sodium

bicarbonate (SDS Section 13)

Waste Container Type

e.g., Labeled, sealed,

compatible container (SDS

Section 7)

Hazardous Waste Code
e.g., D001 (Ignitable) (SDS

Section 13/15)

EHS Contact Information
e.g., --INVALID-LINK--, x5-

####

Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the Safety Data Sheet for the chemical you are using and consult with

your institution's Environmental Health and Safety department to ensure full compliance with all

local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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